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An in-depth examination of Tyrosine Kinase 2 (TYK2) expression reveals distinct patterns in
diseased tissues compared to healthy counterparts, highlighting its potential as a therapeutic
target in a range of autoimmune disorders and cancers. This guide provides a comparative
analysis of TYK2 expression, supported by experimental data and detailed methodologies, to
inform researchers, scientists, and drug development professionals.

Tyrosine Kinase 2 (TYK2) is a member of the Janus kinase (JAK) family of non-receptor
tyrosine kinases. It plays a crucial role in the signaling pathways of several cytokines, including
type | interferons (IFNs), interleukin (IL)-12, and IL-23.[1] These cytokines are pivotal in both
innate and adaptive immunity, and their dysregulation is implicated in the pathogenesis of
numerous inflammatory and malignant conditions.[1] Understanding the differential expression
of TYK2 in healthy versus diseased states is therefore critical for the development of targeted
therapies.

TYK2 Expression in Autoimmune Diseases: An
Overview
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In autoimmune diseases, the immune system mistakenly attacks the body's own tissues.
Several studies have implicated TYK2 in the inflammatory cascades characteristic of these

conditions.
TYK2
. TissuelCell Expression vs. Method of
Disease . Reference(s)
Type Healthy Analysis
Control
Peripheral Blood Upregulated in
Psoriasis Mononuclear patients with gRT-PCR [2]
Cells (PBMCs) PASI > 10
) ) Implicated in )
Lesional Skin ] General Review [1]
pathogenesis
Systemic Lupus Associated with Genetic
Erythematosus PBMCs disease Association [3][4]
(SLE) susceptibility Studies
) ) ) Genetic
Rheumatoid o Implicated in o
- Synovial Tissue ) Association [5]
Arthritis (RA) pathogenesis ]
Studies

Note: Quantitative fold-change or protein level data for SLE and RA is not consistently reported
in the reviewed literature, with many studies focusing on genetic associations of TYK2 variants
with disease susceptibility.

The Dichotomous Role of TYK2 in Cancer

The expression of TYK2 in cancerous tissues presents a more complex picture, with its role
appearing to be context-dependent on the type of cancer.
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TYK2 mRNA
Expression in Data
Cancer Type Reference(s)
Tumor vs. Normal Source/Method
Tissue
Head and Neck
Squamous Cell Upregulated TCGA, gRT-PCR [6]
Carcinoma (HNSCC)
Bladder Urothelial
) Upregulated TCGA [6]
Carcinoma (BLCA)
Breast invasive
] Upregulated TCGA [6]
carcinoma (BRCA)
Cervical squamous
cell carcinoma Upregulated TCGA [6]
(CESC)
Cholangiocarcinoma
Upregulated TCGA [6]
(CHOL)
Colon
adenocarcinoma Upregulated TCGA [6]
(COAD)
Esophageal
] Upregulated TCGA [6]
carcinoma (ESCA)
Glioblastoma
] Upregulated TCGA [6]
multiforme (GBM)
Kidney renal clear cell
] Upregulated TCGA [6]
carcinoma (KIRC)
Kidney renal papilla
Y ) papriary Upregulated TCGA [6]
cell carcinoma (KIRP)
Liver hepatocellular
] Upregulated TCGA [6]
carcinoma (LIHC)
Lung adenocarcinoma
Upregulated TCGA [6]

(LUAD)
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Prostate
adenocarcinoma Upregulated TCGA [6]
(PRAD)

Rectum
adenocarcinoma Upregulated TCGA [6]
(READ)

Skin Cutaneous

Upregulated TCGA [6]
Melanoma (SKCM)

Stomach
adenocarcinoma Upregulated TCGA [6]
(STAD)

Uterine Corpus
Endometrial Upregulated TCGA [6]
Carcinoma (UCEC)

Pancreatic
adenocarcinoma Downregulated TCGA [6]
(PAAD)

Colorectal Cancer Significantly weaker in  IHC, IF, WB, qRT-

718
(CRC) cancer tissue PCR L71EE]

Data from The Cancer Genome Atlas (TCGA) provides a broad overview of TYK2 mRNA
expression across various cancers.[6][9] However, it is crucial to consider that protein
expression and functional activity may not always directly correlate with mRNA levels.

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of TYK2's role and the methods used to study its
expression, the following diagrams illustrate key signaling pathways and experimental
workflows.
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TYK2 Signaling Pathway
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TYK2-mediated cytokine signaling pathway.
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Immunohistochemistry (IHC) Workflow
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A typical workflow for IHC analysis of TYK2.
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Western Blot Workflow
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A standard workflow for Western blot analysis.
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Detailed Experimental Protocols

Accurate and reproducible assessment of TYK2 expression is paramount. The following are
detailed protocols for key experimental techniques.

Immunohistochemistry (IHC) for TYK2 in Paraffin-
Embedded Tissues

This protocol is adapted from methodologies used in the analysis of TYK2 in colorectal cancer
tissues.[7]

o Deparaffinization and Rehydration:
o Immerse slides in xylene twice for 5 minutes each.
o Hydrate through a graded series of ethanol (100%, 95%, 70%) for 3 minutes each.

o Rinse with distilled water.

Antigen Retrieval:
o Incubate slides in a low-pH Target Retrieval Solution at 97°C for 20 minutes.

o Allow slides to cool to room temperature.

Blocking:
o Block endogenous peroxidase activity with a suitable blocking reagent for 10 minutes.

o Block non-specific binding sites with 3% Bovine Serum Albumin (BSA) in Phosphate-
Buffered Saline (PBS) for 1 hour at room temperature.[7]

Primary Antibody Incubation:

o Incubate slides with a primary antibody against TYK2 (e.qg., rabbit polyclonal, Abcam,
ab223733) at a dilution of 1:200 in 3% BSA/PBS overnight at 4°C.[7]

Secondary Antibody Incubation:
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o Wash slides with PBS.

o Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g.,
EnVision FLEX/HRP) for 20 minutes.

e Detection:
o Visualize the reaction using 3,3'-diaminobenzidine (DAB) chromogen for 5 minutes.
o Rinse with distilled water.
o Counterstaining and Mounting:
o Counterstain with hematoxylin.
o Dehydrate through a graded ethanol series and clear in xylene.

o Mount with a permanent mounting medium.

Western Blotting for TYK2 Protein Detection

This protocol provides a general framework for TYK2 detection in cell or tissue lysates.
e Lysate Preparation:

o Homogenize frozen tissue samples in a suitable lysis buffer (e.g., T-PER Tissue Protein
Extraction Reagent) supplemented with protease and phosphatase inhibitors.[7]

o Determine protein concentration using a BCA protein assay Kkit.[7]
o SDS-PAGE and Protein Transfer:
o Load equal amounts of protein (e.g., 20-40 pg) onto an SDS-polyacrylamide gel.
o Perform electrophoresis to separate proteins by size.
o Transfer the separated proteins to a PVDF or nitrocellulose membrane.

» Blocking:
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o Block the membrane with 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1%
Tween 20 (TBST) for 1 hour at room temperature.

e Primary Antibody Incubation:

o Incubate the membrane with a primary antibody against TYK2 (e.g., rabbit polyclonal, Cell
Signaling Technology, #9312 at 1:1000 dilution; or Proteintech, 16412-1-AP at 1:600
dilution) overnight at 4°C with gentle agitation.[10][11]

e Secondary Antibody Incubation:
o Wash the membrane three times with TBST for 5-10 minutes each.

o Incubate with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG) at the
manufacturer's recommended dilution for 1 hour at room temperature.

e Detection:
o Wash the membrane as in the previous step.

o Incubate with a chemiluminescent substrate and capture the signal using an imaging
system.

Quantitative Real-Time PCR (gRT-PCR) for TYK2 Gene
Expression

This protocol is based on methods used to quantify TYK2 mRNA in colorectal cancer and
psoriasis studies.[7][12]

* RNA Extraction and cDNA Synthesis:
o Extract total RNA from tissue or cells using a suitable Kkit.
o Synthesize first-strand cDNA from the total RNA using a reverse transcription Kkit.

e (PCR Reaction:
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o Prepare the gPCR reaction mixture containing cDNA, TagMan Gene Expression Master
Mix, and a specific TagMan probe for TYK2 (e.g., Hs01105953 _m1) and a reference gene
(e.g., ACTB, Hs99999903_m1).[7]

o Alternatively, use SYBR Green-based qPCR with specific primers for TYK2 (e.g., Forward:
GGTTGACCAGAAGGAGATCACC, Reverse: TCCTCGTCATCCATCTTGCCCT).[13]

e Thermal Cycling:

o Perform the gPCR using a real-time PCR system with cycling conditions such as: 50°C for
2 minutes, 95°C for 10 minutes, followed by 40 cycles of 95°C for 15 seconds and 60°C
for 1 minute.[12]

e Data Analysis:
o Determine the cycle threshold (Ct) values for TYK2 and the reference gene.

o Calculate the relative expression of TYK2 using the comparative Ct (AACt) method.

Conclusion

The differential expression of TYKZ2 in various autoimmune diseases and cancers underscores
its significance as a molecular target. While TYK2 appears to be a pro-inflammatory mediator in
autoimmune conditions, its role in cancer is more nuanced, with evidence suggesting both
oncogenic and tumor-suppressive functions depending on the cancer type. The data and
protocols presented in this guide offer a valuable resource for researchers investigating TYK2,
facilitating further exploration of its therapeutic potential. Rigorous and standardized
experimental approaches are essential to unravel the complexities of TYK2 signaling and to
develop effective and selective inhibitors for the treatment of human diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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